Cas no 327070-60-0 (ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate)

• Product Name: ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate
• CAS No: 327070-60-0
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 6347719
• PubChem ID: 2139746
• Update Time: 2025-10-30

ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate
• ethyl 4-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)anilino]-4-oxobutanoate
• SMR000518170
• AN-329/40688434
• MLS001207314
• SR-01000483540-1
• 327070-60-0
• N-[4-(2,3-Dihydro-indole-1-sulfonyl)-phenyl]-succinamic acid ethyl ester
• ethyl 3-{[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]carbamoyl}propanoate
• F1443-7306
• ZINC02696520
• CHEMBL1530243
• HMS2839O06
• AKOS000489614
• SR-01000483540
• ethyl 4-{[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]amino}-4-oxobutanoate
• ethyl 4-((4-(indolin-1-ylsulfonyl)phenyl)amino)-4-oxobutanoate
• ethyl 4-[4-(2,3-dihydroindol-1-ylsulfonyl)anilino]-4-oxobutanoate

• Inchi： 1S/C20H22N2O5S/c1-2-27-20(24)12-11-19(23)21-16-7-9-17(10-8-16)28(25,26)22-14-13-15-5-3-4-6-18(15)22/h3-10H,2,11-14H2,1H3,(H,21,23)
• InChI Key： RLTVRLFPXXUJGL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(=O)OCC)=O)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 402.12494298g/mol
• Monoisotopic Mass: 402.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate

Professional Introduction to Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate (CAS No: 327070-60-0)

Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 327070-60-0, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a 2,3-dihydro-1H-indole-1-sulfonyl moiety and a phenylcarbamoyl group, make it a compelling candidate for further investigation in drug discovery.

The< strong>Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate molecule has been studied for its potential applications in various therapeutic areas. Recent research has highlighted its role in modulating biological pathways associated with inflammation and neurodegeneration. The indole scaffold, a well-known pharmacophore in medicinal chemistry, contributes to the compound's ability to interact with specific targets in the body. Specifically, the 2,3-dihydro-1H-indole-1-sulfonyl group is believed to enhance binding affinity to certain enzymes and receptors, making it a valuable component in the design of novel therapeutic agents.

In addition to its structural complexity, Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate has been explored for its potential in addressing neurological disorders. Studies have demonstrated that compounds with similar structural motifs can influence neurotransmitter release and receptor activity. The phenylcarbamoyl group further contributes to this potential by providing a hinge region that can interact with multiple binding sites on biological targets. This dual interaction mechanism is particularly intriguing for the development of drugs that require precise spatial and chemical interactions.

The synthesis of Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 2,3-dihydroindole and substituted phenols. These intermediates are then coupled through carbamoylation reactions to form the core structure of the compound. The final step involves esterification to introduce the ethyl group at the propionic acid position. This synthetic route highlights the compound's complexity and the meticulous planning required to achieve high yields and purity.

The pharmacological properties of Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate have been evaluated through both in vitro and in vivo studies. In vitro assays have shown that the compound exhibits inhibitory activity against several enzymes implicated in inflammatory responses. Notably, it has demonstrated efficacy in reducing the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis. This suggests that Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate could be developed into a therapeutic agent for conditions such as arthritis and other inflammatory disorders.

In vivo studies have further corroborated these findings by demonstrating anti-inflammatory effects in animal models. Mice treated with Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate showed reduced levels of inflammatory markers in tissues affected by acute inflammation. These results are particularly promising given the growing interest in developing drugs that target inflammation without causing significant side effects. The compound's ability to modulate inflammatory pathways without compromising overall health makes it an attractive candidate for further development.

The potential therapeutic applications of Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate extend beyond inflammation management. Preliminary research has also explored its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The indole moiety is known to interact with various neurological targets, including receptors and enzymes involved in neurotransmitter metabolism. By influencing these pathways, Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate may offer a novel approach to treating these debilitating conditions.

The development of Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate also underscores the importance of interdisciplinary collaboration in pharmaceutical research. The integration of synthetic chemistry, pharmacology, and computational modeling has been instrumental in understanding its mechanism of action and potential therapeutic benefits. Advanced computational techniques have allowed researchers to predict how Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate interacts with biological targets at an atomic level. These insights have guided the optimization of its structure to enhance potency and selectivity.

FUTURE directions for research on Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate include exploring its efficacy in larger clinical trials and developing derivatives with improved pharmacokinetic properties. The compound's unique structure provides a foundation for creating new analogs that may offer superior therapeutic outcomes while minimizing side effects. Additionally, investigating its potential role in other disease areas could uncover new applications that extend beyond its current scope.

In conclusion, Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyl)phenylcarbamoyl}propanoate (CAS No: 327070-60-0) is a promising chemical entity with significant potential in pharmaceutical applications. Its complex structure and diverse biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 3-{4-(2,3-dihydro-1H-indole-1-sulfonyл)phenылcarmamoll}prupanoate will play a crucial role in shaping future therapeutic strategies.